Cas no 19547-88-7 (Mucothiol)

• Product Name: Mucothiol
• CAS No: 19547-88-7
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 189040
• PubChem ID: 88148
• Update Time: 2025-04-19

Mucothiol Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-,methyl ester, acetate (ester) (9CI)
• N,S-DIACETYL-L-CYSTEINE METHYL ESTER
• Einecs 243-146-2
• l-Cysteine,N,S-diacetyl-,methyl ester
• methyl N,S-diacetyl-L-cysteinate
• n,s-diacetylcysteinemethylester
• (R)-methyl 2-acetamido-3-(acetylthio)propanoate
• l-Cysteine, N,S-diacetyl-, methyl ester
• N,S-DIACETYL-L-CYSTEINE METHYL ESTER, 98 %
• 19547-88-7
• N,S-DIACETYL METHYL CYSTEINATE
• NS00047483
• D95910
• UNII-37X3OTM55N
• SCHEMBL5656969
• N,S-Diacetylcysteine methyl ester
• SR-01000883720-1
• AIDHMQPGKCFCHV-ZETCQYMHSA-N
• DTXSID30941316
• J-012665
• Methyl 2-(acetylamino)-3-(acetylsulfanyl)propanoate #
• N-[3-(Acetylsulfanyl)-1-methoxy-1-oxopropan-2-yl]ethanimidic acid
• METHYL DACISTEINE [WHO-DD]
• METHYL DACISTEINE
• methyl (2R)-2-acetamido-3-acetylsulfanylpropanoate
• L-Cysteine, N-acetyl-, methyl ester, acetate
• AS-62999
• Q27256703
• AKOS024371085
• (R)-Methyl2-acetamido-3-(acetylthio)propanoate
• SR-01000883720
• 37X3OTM55N
• METHYL (2R)-3-(ACETYLSULFANYL)-2-ACETAMIDOPROPANOATE
• DB-277187
• Mucothiol

• Inchi： 1S/C8H13NO4S/c1-5(10)9-7(8(12)13-3)4-14-6(2)11/h7H,4H2,1-3H3,(H,9,10)/t7-/m0/s1
• InChI Key： AIDHMQPGKCFCHV-ZETCQYMHSA-N
• SMILES： S(C(C)=O)C[C@@H](C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 219.05700
• Monoisotopic Mass: 219.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.208
• Melting Point: 97-100 °C(lit.)
• Boiling Point: 379.4°Cat760mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.49
• PSA: 97.77000
• LogP: 0.33470
• Solubility: Not determined

Mucothiol Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives